Cas no 2411306-79-9 (N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide)

• Product Name: N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide
• CAS No: 2411306-79-9
• MF: C₁₆H₁₅F₂N₃O₂
• MW: 319.306010484695
• CID: 5360590
• PubChem ID: 154880757
• Update Time: 2025-07-09

N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3837071459
• N-(3,4-difluorophenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)prop-2-enamide
• N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide

• Inchi： 1S/C16H15F2N3O2/c1-2-15(22)20(12-4-5-13(17)14(18)9-12)10-11-8-16-21(19-11)6-3-7-23-16/h2,4-5,8-9H,1,3,6-7,10H2
• InChI Key： GGTJXIUFIQQMHY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N(C(C=C)=O)CC1C=C2N(CCCO2)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 451
• XLogP3: 2.3
• Topological Polar Surface Area: 47.4

Additional information on N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide

Introduction to N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide (CAS No. 2411306-79-9)

N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide, with the CAS number 2411306-79-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds and exhibits unique structural features that make it a promising candidate for various therapeutic applications.

The chemical structure of N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide is characterized by the presence of a pyrazolo[5,1-b][1,3]oxazine core and a propenamide functional group. The incorporation of fluorine atoms in the phenyl ring further enhances its pharmacological properties by modulating its lipophilicity and metabolic stability. These structural elements collectively contribute to its potential as a lead compound in drug discovery.

Recent studies have highlighted the biological activities of N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on kinases such as PI3K and mTOR, which are key players in cell signaling pathways associated with cancer and metabolic disorders.

In addition to its enzymatic inhibition properties, N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide has also demonstrated promising anti-inflammatory and neuroprotective effects. Preclinical studies have indicated that it can effectively reduce inflammation in animal models of arthritis and neurodegenerative diseases. These findings suggest that this compound may have broad therapeutic applications beyond its initial focus on cancer and metabolic disorders.

The pharmacokinetic profile of N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide has been extensively studied to optimize its use in clinical settings. It exhibits favorable oral bioavailability and a long half-life, which are crucial factors for developing effective drug formulations. Moreover, its low toxicity and high selectivity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide in treating various conditions. Early results from Phase I trials have shown promising outcomes with minimal adverse effects reported. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide future research directions.

In conclusion, N-(3,4-Difluorophenyl)-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)prop-2-enamide (CAS No. 2411306-79-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in various medical fields.